Cas no 140865-68-5 (1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl-)
140865-68-5 structure
Product Name:1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl-
CAS No:140865-68-5
MF:C17H24O2
MW:260.371265411377
CID:1297367
Update Time:2024-08-03
1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl-
- 1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadien-1-yl)-5-methyl-
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- Inchi: 1S/C17H24O2/c1-12(2)6-5-7-13(3)8-9-15-16(18)10-14(4)11-17(15)19/h6,8,10-11,18-19H,5,7,9H2,1-4H3
- InChI Key: MISXGGZQFZIVMF-UHFFFAOYSA-N
- SMILES: C1(O)=CC(C)=CC(O)=C1CC=C(C)CC/C=C(/C)\C
Computed Properties
- Exact Mass: 260.17772
Experimental Properties
- Density: 1.023±0.06 g/cm3(Predicted)
- Boiling Point: 420.4±40.0 °C(Predicted)
- PSA: 40.46
- pka: 9.68±0.40(Predicted)
1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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